4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide

• IUPAC Name: 4-[(3-methylphenyl)carbamothioylamino]benzamide
• InChI: InChI=1S/C15H15N3OS/c1-10-3-2-4-13(9-10)18-15(20)17-12-7-5-11(6-8-12)14(16)19/h2-9H,1H3,(H2,16,19)(H2,17,18,20)
• InChI Key: RZOWNVJWFSZBRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is in the field of cancer research, where 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been studied for its potential use as an anti-inflammatory agent, as well as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival. 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to inhibit the activity of several kinases, including AKT and ERK, which are known to be involved in cancer cell growth and survival. Additionally, 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and survival, the induction of apoptosis, and the modulation of certain signaling pathways and enzymes. Additionally, 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to have anti-inflammatory properties, as well as potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide in lab experiments is its relatively low cost and ease of synthesis. Additionally, 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide has been shown to exhibit potent anti-cancer properties, making it a promising candidate for further study in the field of cancer research. However, one of the limitations of using 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research involving 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide, including further study of its anti-cancer properties, as well as its potential use as an anti-inflammatory and neuroprotective agent. Additionally, there is potential for the development of 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide-based drugs for the treatment of various diseases, including cancer and neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzamide and its potential applications in various fields of scientific research.